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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090

For researchers and scientists in the field of drug development, the proper management of
chemical compounds is paramount to ensuring laboratory safety and regulatory compliance.
This document provides essential guidance on the proper disposal and handling procedures for
PSB-0739, a potent P2Y12 receptor antagonist. Adherence to these protocols is critical for
minimizing environmental impact and protecting personnel from potential hazards.

Immediate Safety and Handling Precautions

PSB-0739 is classified with several hazards that necessitate careful handling. It is harmful if
swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory
irritation.[1] Therefore, all personnel handling this compound must use appropriate personal
protective equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Inspect gloves prior to use and use proper removal techniques to avoid skin contact.

[1]
» Protective Clothing: A complete suit protecting against chemicals is recommended.[1]
o Eye/Face Protection: Wear safety glasses or a face shield.[1]

» Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator.[1]
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Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols.[1]

Step-by-Step Disposal Procedure

The disposal of PSB-0739 and its contaminated packaging must be conducted by a licensed

professional waste disposal service.[1] Laboratory personnel are responsible for the safe

collection and labeling of the waste before its transfer.

Segregate Waste: Do not mix PSB-0739 waste with other chemical waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

Collect Solid Waste: Carefully sweep up any solid PSB-0739, avoiding dust formation, and
place it in a suitable, closed, and clearly labeled container for disposal.[1]

Collect Contaminated Materials: Any materials that have come into contact with PSB-0739,
such as gloves, weighing paper, and pipette tips, should be considered contaminated and
collected in the same waste container.

Label Waste Container: The container must be clearly labeled with the chemical name
("PSB-0739"), the relevant hazard symbols (e.g., harmful, irritant), and the date.

Store Waste Securely: Store the sealed waste container in a designated, secure area away
from incompatible materials until it can be collected by the professional waste disposal
service.

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the
hazardous waste.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PSB-0739 is provided in the table

below for easy reference.
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Property

Value

CAS Number

1052087-90-7[1][2]

Molecular Formula

C26H17N3Na208S2[1][3][4]

Molecular Weight 609.54 g/mol
Appearance Solid[3]

Powder: 2 years at -20°C; In DMSO: 2 weeks at
Storage

4°C, 6 months at -80°C[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PSB-0739 in a

laboratory setting.
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PSB-0739 Disposal Workflow
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Caption: Logical workflow for the safe disposal of PSB-0739.
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First Aid Measures

In the event of exposure to PSB-0739, the following first aid measures should be taken
immediately.[1]

 If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]

In all cases of exposure, it is important to show the Safety Data Sheet to the attending
physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aaronchem.com [aaronchem.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. PSB-0739 | P2Y12 antagonist | Probechem Biochemicals [probechem.com]
e 4. PSB 0739 | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]

 To cite this document: BenchChem. [Proper Disposal and Safe Handling of PSB-0739].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10772090#psb-0739-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10772090?utm_src=pdf-body
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.benchchem.com/product/b10772090?utm_src=pdf-custom-synthesis
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.medchemexpress.com/psb-0739.html
https://www.probechem.com/products_PSB-0739.html
https://www.tocris.com/products/psb-0739_3983
https://www.benchchem.com/product/b10772090#psb-0739-proper-disposal-procedures
https://www.benchchem.com/product/b10772090#psb-0739-proper-disposal-procedures
https://www.benchchem.com/product/b10772090#psb-0739-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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